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Compound of Interest

Compound Name: HO-Peg8-CH2CHZ2cooh

Cat. No.: B15546852

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for HO-PEG8-
CH2CH2COOH (Hydroxy-PEG8-propionic acid), a bifunctional PEG linker commonly utilized in
bioconjugation, drug delivery, and nanotechnology research. Due to the limited availability of
specific toxicological data for this compound, this document combines information from
available Safety Data Sheets (SDS) with general best practices for handling laboratory
chemicals of a similar nature.

Chemical Identification

Identifier Value
Product Name HO-PEG8-CH2CH2COOH
Hydroxy-PEG8-propionic acid, Hydroxy-PEG8-
Synonyms )
acid
CAS Number 937188-60-8[1][2][3]1[4]
Molecular Formula C19H38011[2][3][4]
Molecular Weight 442.5 g/mol [2][3][4]
A polyethylene glycol derivative with a terminal
Structure

hydroxyl group and a propionic acid group.
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Hazard Identification

Based on the available Safety Data Sheet, this substance is classified with the following
hazards:

e H302: Harmful if swallowed.[1]

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

e P264: Wash hands thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

o P280: Wear protective gloves/protective clothing and eye/face protection.[1]
e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[1]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][5]

It is important to note that for acute toxicity, skin corrosion/irritation, and serious eye
damage/irritation, no specific toxicological data for this product is available, and these
classifications are based on the general properties of similar chemicals.[1] This substance is
not considered to be persistent, bioaccumulative, and toxic (PBT), or very persistent and very
bioaccumulative (vPvB) at levels of 0.1% or higher.[1]

Physical and Chemical Properties
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Property Value
Appearance Colorless[2][3][4]
Physical State Solid or liquid[5]
- No specific data available, but likely soluble in
Solubility )
water and common organic solvents.
N Stable under recommended storage conditions.
Stability
[1]
Reactivity No data available.[1]
Incompatible Materials Strong oxidizing agents.[1]
Hazardous Decomposition Products No data available.[1]

Handling and Storage

Safe Handling:
e Use only in a well-ventilated area, preferably under a chemical fume hood.[1]
» Avoid contact with skin, eyes, and clothing.[1]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[1]

» Wash hands thoroughly before and after handling.[1]

e Do not eat, drink, or smoke in the laboratory.[1]

o Take measures to prevent the build-up of electrostatic charge.[1]
Storage:

» Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed and upright.[1]
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e Long-term storage at -18°C is recommended.[2][3][4][6]
e Protect from moisture.[1]

o Keep away from direct sunlight and heat sources.[1]

First-Aid Measures

Exposure First-Aid Procedure

Rinse cautiously with water for at least 20

minutes. Remove contact lenses if present and
Eye Contact ) o i

easy to do. Continue rinsing and seek medical

attention.[1]

) Take off contaminated clothing immediately.
Skin Contact )
Wash off with soap and plenty of water.[7]

Rinse mouth with water. Do not induce vomiting.
Ingestion Call a poison control center or doctor
immediately.[1]

Move the victim into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.
Avoid breathing vapors, mist, or gas. Keep personnel away from the spill.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, waterways, or sewer systems.[1]

e Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomite) and dispose of
in accordance with local regulations.[5]

Experimental Protocols: General Handling Workflow
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The following diagram illustrates a general workflow for safely handling HO-PEG8-
CH2CH2COOH in a laboratory setting.

4 Preparation )

Review SDS and Experimental Protocol

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Chemical Fume Hood)

4 Handling )
\ 4

Retrieve HO-PEG8-CH2CH2COOH from Storage

Weigh or Measure Required Amount

Perform Experimental Procedure

- J

4 Cleanup and Disposal ) Storage
Y

[Return Unused Reagent to Proper Storagi

Decontaminate Glassware and Surfaces (Tightly Sealed, -18°C)

Dispose of Waste in Designated Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

General Laboratory Workflow for Handling HO-PEG8-CH2CH2COOH
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Signaling Pathways and Logical Relationships

While this document focuses on safety and handling, the utility of HO-PEG8-CH2CH2COOH
lies in its ability to act as a linker in various bioconjugation strategies. The following diagram
illustrates the logical relationship of its functional groups in a typical conjugation reaction.
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Functional Group Reactivity in Bioconjugation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safe Handling of
HO-PEG8-CH2CH2COOH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546852#ho-peg8-ch2ch2cooh-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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